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Abstract

Di-sec-butylamine (DSBA), a secondary aliphatic amine characterized by its branched sec-
butyl groups, is a versatile chemical intermediate with significant industrial applications. Its
unique structure, which imparts both steric hindrance and nucleophilicity, makes it a valuable
precursor in the synthesis of a wide array of specialty chemicals. This guide provides a
comprehensive technical overview of the primary industrial uses of di-sec-butylamine,
including its role in the production of agrochemicals, pharmaceuticals, rubber accelerators,
corrosion inhibitors, surfactants, and polymers. Detailed experimental protocols, quantitative
performance data, and process visualizations are presented to offer a thorough understanding
of its practical applications for researchers and professionals in chemical and drug
development.

Introduction to Di-Sec-Butylamine

Di-sec-butylamine, with the chemical formula CsHi9N, is a secondary aliphatic amine where
the nitrogen atom is bonded to two sec-butyl groups. This structure results in significant steric
hindrance compared to linear amines, which moderates its reactivity in a way that can be
advantageous for selective synthetic applications.[1] It is a colorless to pale yellow liquid with a
characteristic amine-like odor.[1] As a weak base and a nucleophile, di-sec-butylamine readily
reacts with electrophiles and forms salts with mineral acids.[1] These properties make it a
strategic building block in organic synthesis.
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Physicochemical Properties of Di-Sec-Butylamine

A summary of the key physical and chemical properties of di-sec-butylamine is presented in
Table 1. This data is crucial for its handling, storage, and application in various industrial

processes.

Property Value References
Molecular Formula CsHioN [2]
Molecular Weight 129.24 g/mol [2]
CAS Number 626-23-3 [2]
Appearance Colorless to pale yellow liquid [1]
Odor Strong, amine-like [1]
Boiling Point 134-137 °C [3]
Melting Point -70 °C [3]
Density 0.753 g/mL at 25 °C

Flash Point 19.1°C [3]

Slightly soluble in water,
Solubility miscible with most organic [4]

solvents.

Core Industrial Applications

Di-sec-butylamine serves as a critical intermediate in several key industrial sectors due to its
unique chemical properties.
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Figure 1: Core industrial applications of Di-Sec-Butylamine.

Agrochemicals

Di-sec-butylamine is a precursor for a variety of agrochemicals, including herbicides,
pesticides, and plant growth regulators.[1][5][6] The branched sec-butyl groups can enhance
the stability and environmental persistence of the final active ingredient.[1]

A significant application is in the synthesis of thiocarbamate herbicides, which are used to
control weeds in various crops.[4] These herbicides function by inhibiting lipid synthesis in
germinating plants.[7]

Example Synthesis: Thiocarbamates A general route to thiocarbamates involves the reaction of

di-sec-butylamine with a carbonyl sulfide equivalent, followed by alkylation. A more direct
industrial method is the carbonylation of amines.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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